Cas no 646066-48-0 (methyl trans-1-(tert-butoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylate)

Methyl trans-1-(tert-butoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylate is a cyclobutane-derived chiral building block featuring both a Boc-protected amino group and a hydroxyl group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The tert-butoxycarbonyl (Boc) group ensures stability under basic conditions while allowing selective deprotection under acidic conditions. The hydroxyl group provides a handle for further functionalization, enhancing its utility in stereoselective reactions. Its rigid cyclobutane scaffold contributes to conformational control in target molecules. This compound is particularly valuable in the synthesis of bioactive molecules, peptidomimetics, and constrained analogs, where precise stereochemistry and functional group compatibility are critical.
methyl trans-1-(tert-butoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylate structure
646066-48-0 structure
Product Name:methyl trans-1-(tert-butoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylate
CAS No:646066-48-0
MF:C11H19NO5
MW:245.272263765335
CID:421280
Update Time:2025-06-07

methyl trans-1-(tert-butoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanecarboxylic acid,1-[[(1,1-dimethylethoxy)carbonyl]amino]-3-hydroxy-, methyl ester, trans-
    • Cyclobutanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-3-hydroxy-, methyl ester, trans-
    • methyl trans-1-(tert-butoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylate
    • Inchi: 1S/C11H19NO5/c1-10(2,3)17-9(15)12-11(8(14)16-4)5-7(13)6-11/h7,13H,5-6H2,1-4H3,(H,12,15)/t7-,11+
    • InChI Key: COSQCBGGUXHPQO-DGFRNANFSA-N
    • SMILES: [C@]1(NC(OC(C)(C)C)=O)(C(OC)=O)C[C@@H](O)C1

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